Cas no 59056-76-7 (Benzene, 4-butyl-1,2-dimethoxy-)

Benzene, 4-butyl-1,2-dimethoxy- structure

59056-76-7 structure

Product Name:Benzene, 4-butyl-1,2-dimethoxy-

CAS No:59056-76-7

MF:C₁₂H₁₈O₂

MW:194.270123958588

CID:340015

PubChem ID:592176

Update Time:2025-04-19

Benzene, 4-butyl-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-butyl-1,2-dimethoxy-
- 4-butyl-1,2-dimethoxybenzene
- DTXSID40343786
- 59056-76-7
- SCHEMBL2759507
- veratrylpropane
- 4-n-butylveratrole
- 4-Butyl-1,2-dimethoxy benzene
- 4-Butyl-1,2-dimethoxybenzene #
- Inchi： 1S/C12H18O2/c1-4-5-6-10-7-8-11(13-2)12(9-10)14-3/h7-9H,4-6H2,1-3H3
- InChI Key： VJPNFMCNTKHVTR-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CCCC)OC

Computed Properties

Exact Mass: 194.13074
Monoisotopic Mass: 194.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

Benzene, 4-butyl-1,2-dimethoxy- Production Method

Production Method 1

59056-76-7

93-51-6

5888-52-8

874-41-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 2

90-05-1

59056-76-7

120-95-6

1620-98-0

1020-31-1

4130-42-1

2934-05-6

5076-72-2

94-71-3

52417-48-8

876-20-0

33963-27-8

87-97-8

79-74-3

Reaction Conditions

1.1 Catalysts: Tungstic acid (H2WO4) ; rt → 300 °C; 6 h, 300 °C

Reference

Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst

Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

Production Method 3

59056-76-7

93-51-6

5888-52-8

874-41-9

Reaction Conditions

1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 4

13078-21-2

120-14-9

59056-76-7

93-51-6

5888-52-8

874-41-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ; rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 5

90-05-1

105-36-2

59056-76-7

93-51-6

5888-52-8

874-41-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ; rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,